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Compound of Interest

Compound Name: Phenyl carbamate

Cat. No.: B146086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

phenyl carbamate, with a specific focus on its solubility and melting point. Understanding

these fundamental characteristics is crucial for the effective handling, formulation, and

application of this compound in research and development, particularly within the

pharmaceutical and agrochemical industries. Phenyl carbamate serves as a key intermediate

in the synthesis of various molecules, making a thorough knowledge of its properties essential

for process optimization and quality control.[1]

Physicochemical Properties
Phenyl carbamate is an organic compound featuring a phenyl group attached to a carbamate

functional group.[1] It typically appears as a white to off-white or very slightly pink crystalline

solid.[1][2]

Table 1: Physicochemical Properties of Phenyl Carbamate
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Property Value Source(s)

CAS Number 622-46-8 [3][4]

Molecular Formula C₇H₇NO₂ [3]

Molecular Weight 137.14 g/mol [3][4]

Appearance
White to off-white/slightly pink

crystalline solid
[1][2]

Melting Point 149-152 °C [4][5][6]

Melting Point
The melting point of a crystalline solid is a critical indicator of its purity. For phenyl carbamate,

the literature value for its melting point is consistently reported in the range of 149-152 °C.[4][5]

[6] A narrow melting range within this temperature band is indicative of a high-purity sample.[7]

Conversely, a depressed and broadened melting range can suggest the presence of impurities.

Solubility Profile
The solubility of phenyl carbamate is a key determinant of its behavior in various applications,

from reaction kinetics to formulation development. While extensive quantitative solubility data in

a wide range of organic solvents is not readily available in the public domain, its general

solubility characteristics have been described.

Table 2: Solubility of Phenyl Carbamate

Solvent Solubility Source(s)

Water Soluble [5][6][8]

Organic Solvents Moderately soluble [1]

Phenyl carbamate is noted to be soluble in water.[5][6][8] It is also described as being

moderately soluble in organic solvents, although it is less soluble in water by comparison.[1]

For drug development and formulation, a more detailed and quantitative understanding of its

solubility in various pharmaceutically relevant solvents and buffer systems is often required.
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Experimental Protocols
Accurate and reproducible determination of melting point and solubility is fundamental to the

characterization of phenyl carbamate. Standardized methodologies should be employed to

ensure data quality and comparability.

Melting Point Determination
The capillary method is the standard technique for determining the melting point of crystalline

organic compounds and is outlined in ASTM E324.[7][9][10][11][12]

Protocol: Capillary Method for Melting Point Determination

Sample Preparation:

Ensure the phenyl carbamate sample is thoroughly dried and finely powdered.

Introduce a small amount of the powdered sample into a capillary tube, ensuring a

compact column of 2-4 mm in height.

Apparatus Setup:

Place the capillary tube into the heating block of a calibrated melting point apparatus.

Set the starting temperature to approximately 10-15 °C below the expected melting point

of phenyl carbamate (~135-140 °C).

Measurement:

Initiate heating at a rapid rate to approach the expected melting point.

Once the temperature is within 10 °C of the expected melting point, reduce the heating

rate to 1-2 °C per minute to allow for thermal equilibrium.

Record the temperature at which the first signs of melting are observed (the initial melting

point).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b146086?utm_src=pdf-body
https://infinitalab.com/astm/melting-points-and-the-melting-range-of-organic-chemicals-astm-e324/
https://store.astm.org/e0324-16.html
https://standards.iteh.ai/catalog/standards/astm/2fd59c95-d584-4d46-a271-f9370f87fd97/astm-e324-23
https://webstore.ansi.org/standards/astm/astme32423
https://www.techstandardstore.com/product/ASTM-E324-16/
https://www.benchchem.com/product/b146086?utm_src=pdf-body
https://www.benchchem.com/product/b146086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Record the temperature at which the last solid particle melts (the final melting point). The

range between these two temperatures is the melting range.

Calibration:

Routinely calibrate the thermometer and apparatus using certified melting point standards

to ensure accuracy.[7]

Sample Preparation Measurement Output

Dry Phenyl Carbamate Powder Sample
Grind

Pack Capillary Tube
Tamp

Insert into Apparatus Heat Rapidly to
Start Temperature

Heat Slowly
(1-2 °C/min) Record Melting Range Melting Point Data

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Solubility Determination
The shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a compound in a given solvent.[13][14][15]

Protocol: Shake-Flask Method for Equilibrium Solubility Determination

Preparation of Saturated Solution:

Add an excess amount of solid phenyl carbamate to a known volume of the desired

solvent (e.g., water, ethanol, acetone) in a sealed flask or vial.

Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (typically

24-48 hours) to ensure equilibrium is reached.[13][14]

Phase Separation:

Allow the suspension to settle.
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Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are

transferred.

Filter the aliquot through a suitable syringe filter (e.g., 0.45 µm PTFE) to remove any

remaining undissolved solid.

Quantification:

Dilute the clear, filtered supernatant with a suitable solvent to a concentration within the

linear range of the analytical method.

Quantify the concentration of phenyl carbamate in the diluted sample using a validated

analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV

detection or UV-Vis spectrophotometry.

Calculation:

Calculate the solubility of phenyl carbamate in the solvent, expressed in units such as

mg/mL or mol/L, taking into account the dilution factor.

Equilibration Phase Separation Analysis Output

Add Excess Phenyl
Carbamate to Solvent

Agitate at Constant
Temperature (24-48h) Settle Suspension Filter Supernatant Dilute Filtrate Quantify by

HPLC or UV-Vis Solubility Data

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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